Cas no 1781015-71-1 (2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid)

• Product Name: 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid
• CAS No: 1781015-71-1
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5564675
• PubChem ID: 105424817
• Update Time: 2025-11-01

2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-α-fluoro-α,4-dimethyl-
• 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid

• Inchi： 1S/C10H10ClFO2/c1-6-3-4-7(5-8(6)11)10(2,12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： TXXSBZXBMZQQMI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(Cl)C=1)(F)(C)C(=O)O

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 312.5±37.0 °C(Predicted)
• pka: 2.10±0.12(Predicted)

Additional information on 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid

Introduction to 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid (CAS No. 1781015-71-1) and Its Emerging Applications in Chemical Biology

2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1781015-71-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a chlorinated aromatic ring with a fluorinated propanoic acid moiety, exhibits intriguing pharmacological properties that make it a valuable scaffold for drug discovery and molecular investigation.

The structural composition of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid is characterized by its aromatic ring system substituted with chloro and methyl groups, which modulate its electronic and steric properties. The presence of a fluorine atom at the alpha position of the propanoic acid side chain introduces additional conformational flexibility and potential interactions with biological targets. Such structural features are often exploited in medicinal chemistry to enhance binding affinity, metabolic stability, and selectivity in drug candidates.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to improve pharmacokinetic profiles and biological activity. The fluorine atom in 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid can influence the compound's lipophilicity, polarizability, and metabolic resistance, making it an attractive building block for developing novel therapeutic agents. For instance, fluorine substitution has been shown to enhance the binding affinity of small-molecule inhibitors to protein targets, a phenomenon attributed to the partial positive charge induced by fluorine on adjacent carbon atoms.

One of the most compelling aspects of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid is its potential application in the development of targeted therapies for neurological disorders. Emerging research suggests that compounds with similar structural features may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. The chloro and methyl substituents on the aromatic ring can fine-tune the compound's interactions with biological macromolecules, while the fluorinated side chain provides additional binding interactions. These properties make it a promising candidate for further exploration in preclinical studies.

Moreover, the synthesis of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid presents an interesting challenge for organic chemists due to its complex functionalization requirements. Advanced synthetic methodologies, such as cross-coupling reactions and fluorochemical transformations, are employed to construct its core structure efficiently. The synthesis route not only highlights the synthetic ingenuity but also underscores the compound's feasibility for large-scale production if required for industrial applications.

The compound's versatility extends beyond pharmaceutical applications; it also finds utility in agrochemical research as a precursor for developing novel pesticides or herbicides. The aromatic system combined with functional groups like chloro and fluoro can impart bioactivity against specific targets in plants or pests. Such applications align with global efforts to create environmentally sustainable agrochemicals that offer high efficacy while minimizing ecological impact.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid's interactions with biological targets. Molecular docking studies and quantum mechanical calculations have been instrumental in predicting binding modes and affinities, allowing researchers to design derivatives with improved pharmacological profiles. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising candidates early in the drug discovery process.

The regulatory landscape for compounds like 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid is another critical consideration. While not classified as hazardous or controlled substances under current regulations, compliance with good manufacturing practices (GMP) ensures quality control and consistency across batches. This adherence is essential for both academic research and industrial-scale applications where reproducibility is paramount.

In conclusion, 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid (CAS No. 1781015-71-1) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in chemical biology and pharmaceuticals. Its unique combination of substituents offers multiple avenues for therapeutic intervention, synthetic exploration, and industrial application. As research continues to uncover new possibilities, this compound is poised to play a significant role in shaping future advancements across multiple scientific disciplines.